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Compound of Interest

Compound Name: Diethyl 2-(n-Butyl-d9)malonate

Cat. No.: B562581 Get Quote

An In-depth Technical Guide to Diethyl 2-(n-butyl-d9)malonate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, applications, and safety information for Diethyl 2-(n-butyl-d9)malonate.

This deuterated malonic ester is a valuable tool in pharmaceutical research and development,

primarily utilized as an internal standard for quantitative analysis and in metabolic studies.

Core Chemical Properties and Identifiers
Diethyl 2-(n-butyl-d9)malonate is an isotopically labeled version of diethyl n-butylmalonate,

where all nine hydrogen atoms on the n-butyl group have been replaced with deuterium. This

labeling provides a distinct mass signature, making it ideal for mass spectrometry-based

applications.
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Property Value Reference(s)

IUPAC Name

diethyl 2-(1,1,2,2,3,3,4,4,4-

nonadeuteriobutyl)propanedio

ate

[1][2]

Synonyms

Diethyl 2-n-Butylmalonate-d9,

Butyl-Malonic Acid Diethyl

Ester-d9

[1][3][4]

CAS Number 1189865-34-6

Molecular Formula C₁₁H₁₁D₉O₄

Molecular Weight 225.33 g/mol

Accurate Mass 225.1926 Da

Purity
≥99 atom % D; ≥98%

Chemical Purity

Physicochemical Data
The physical properties of Diethyl 2-(n-butyl-d9)malonate are similar to its non-deuterated

analogue. It is typically supplied as a neat, colorless liquid.
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Property Value Reference(s)

Appearance Clear, colorless liquid

Boiling Point
235-240 °C (for non-

deuterated analogue)

Density
~0.983 g/mL at 25 °C (for non-

deuterated analogue)

Flash Point 94 °C (201 °F)

Solubility

Soluble in organic solvents like

DMSO. Low water solubility

(330 mg/L at 20°C for non-

deuterated analogue).

Storage Temperature Room Temperature

Synthesis and Experimental Protocols
The synthesis of Diethyl 2-(n-butyl-d9)malonate follows the classical malonic ester synthesis

pathway. The key distinction is the use of a deuterated alkylating agent.

Reaction Principle
The synthesis involves two main steps:

Deprotonation: A strong base, typically sodium ethoxide, removes the acidic α-hydrogen from

diethyl malonate to form a nucleophilic enolate.

Alkylation: The enolate undergoes a nucleophilic substitution (Sₙ2) reaction with a

deuterated alkyl halide, in this case, n-butyl-d9 bromide, to form the final product.

Detailed Experimental Protocol
This protocol is adapted from established methods for the synthesis of the non-deuterated

analogue.

Materials:
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Sodium metal

Absolute ethanol

Diethyl malonate

n-Butyl-d9 bromide

Water

Diethyl ether (for extraction)

Anhydrous sodium sulfate (for drying)

Apparatus:

A three-necked, round-bottomed flask

Reflux condenser with a drying tube (e.g., calcium chloride)

Dropping funnel

Mechanical stirrer

Heating mantle or water bath

Procedure:

Preparation of Sodium Ethoxide: In the three-necked flask, place absolute ethanol. Carefully

add small pieces of clean sodium metal to the ethanol under stirring. The reaction is

exothermic and will generate hydrogen gas; ensure proper ventilation. Continue until all the

sodium has dissolved to form a clear solution of sodium ethoxide.

Formation of the Malonate Enolate: Cool the sodium ethoxide solution to approximately

50°C. Slowly add diethyl malonate to the solution via the dropping funnel with continuous

stirring. A white precipitate of the sodium salt of diethyl malonate may form.
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Alkylation with n-Butyl-d9 Bromide: Gradually add n-butyl-d9 bromide to the reaction mixture.

The reaction is exothermic; the addition rate should be controlled to maintain a gentle reflux.

Reaction Completion: After the addition is complete, heat the mixture to reflux and continue

stirring until the solution is neutral to moist litmus paper (typically requires several hours).

Work-up and Isolation:

Distill off the excess ethanol.

Cool the residue and add water to dissolve the sodium bromide byproduct.

Transfer the mixture to a separatory funnel. The upper organic layer contains the desired

product.

Separate the organic layer and extract the aqueous layer with diethyl ether.

Combine the organic layer and the ether extracts. Dry the combined solution over

anhydrous sodium sulfate.

Purification: Filter off the drying agent and remove the solvent by rotary evaporation. The

crude product can be purified by vacuum distillation to yield pure Diethyl 2-(n-butyl-
d9)malonate.
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Step 1: Enolate Formation

Step 2: Alkylation

Step 3: Purification

Diethyl Malonate

Diethyl Malonate Enolate

Deprotonation

Sodium Ethoxide
(in Ethanol)

n-Butyl-d9 Bromide

Diethyl 2-(n-butyl-d9)malonate

Su20992 Reaction

Pure Product

Click to download full resolution via product page

Caption: Workflow for the synthesis of Diethyl 2-(n-butyl-d9)malonate.

Applications in Research and Drug Development
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The primary utility of Diethyl 2-(n-butyl-d9)malonate stems from its isotopic label.

Internal Standard: In quantitative mass spectrometry (e.g., LC-MS/MS), an ideal internal

standard co-elutes with the analyte but is mass-shifted. Diethyl 2-(n-butyl-d9)malonate
serves as an excellent internal standard for the quantification of its non-deuterated

counterpart or related drug molecules in biological matrices. The deuterium label ensures

nearly identical chemical behavior and ionization efficiency, but its higher mass allows it to be

distinguished from the unlabeled analyte by the mass spectrometer.

Metabolic Studies: Deuterium-labeled compounds are used as tracers in drug metabolism

and pharmacokinetic (DMPK) studies. By administering the labeled compound, researchers

can track its absorption, distribution, metabolism, and excretion (ADME) pathways without

the need for radioactive labels. The metabolites will retain the deuterium label, aiding in their

identification and quantification.

Synthetic Intermediate: The non-deuterated analogue, diethyl butylmalonate, is an important

intermediate in the synthesis of various pharmaceuticals, including the anti-inflammatory

drug phenylbutazone and several barbiturates. The deuterated version can be used to

synthesize labeled versions of these active pharmaceutical ingredients for research

purposes.
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Caption: Use of Diethyl 2-(n-butyl-d9)malonate as an internal standard.

Safety and Handling
Proper safety precautions must be observed when handling Diethyl 2-(n-butyl-d9)malonate.

The hazard profile is considered similar to its non-deuterated analogue.
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Hazard Category Precautionary Measures Reference(s)

GHS Classification

Combustible liquid. Causes

serious eye irritation. May

cause skin and respiratory

tract irritation.

Personal Protection

Wear protective gloves, safety

glasses with side-shields or

goggles, and a lab coat. Use in

a well-ventilated area or fume

hood.

Fire Safety

Combustible. Keep away from

open flames, hot surfaces, and

sources of ignition. Use CO₂,

dry chemical, or foam for

extinction.

Handling

Avoid contact with skin and

eyes. Avoid inhalation of vapor

or mist. Handle in accordance

with good industrial hygiene

and safety practices.

Storage

Keep container tightly closed

in a dry, cool, and well-

ventilated place. Store at room

temperature.

Incompatibilities
Strong oxidizing agents, strong

acids, and strong bases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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